Cas no 863589-03-1 (3-fluoro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

3-Fluoro-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide is a fluorinated heterocyclic compound featuring a benzamide core linked to a 1,3-thiazolo[5,4-b]pyridine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine substitution enhances metabolic stability and bioavailability, while the thiazolopyridine scaffold contributes to strong binding affinity with biological targets. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship (SAR) studies. The compound is particularly useful in the development of kinase inhibitors and other therapeutic agents targeting protein-protein interactions. High purity and consistent synthetic reproducibility ensure reliability for research applications.

3-fluoro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide structure

863589-03-1 structure

Product Name:3-fluoro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

CAS No:863589-03-1

MF:C₁₉H₁₂FN₃OS

MW:349.381485939026

CID:6571937

PubChem ID:4151630

Update Time:2025-10-30

3-fluoro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
- AKOS024596992
- 3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide
- 3-fluoro-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
- F0694-0092
- 3-fluoro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
- 863589-03-1
- Inchi： 1S/C19H12FN3OS/c20-14-4-1-3-13(11-14)17(24)22-15-8-6-12(7-9-15)18-23-16-5-2-10-21-19(16)25-18/h1-11H,(H,22,24)
- InChI Key： PVXBRHABNIUVNS-UHFFFAOYSA-N
- SMILES： S1C2C(=CC=CN=2)N=C1C1C=CC(=CC=1)NC(C1C=CC=C(C=1)F)=O

Computed Properties

Exact Mass: 349.06851135g/mol
Monoisotopic Mass: 349.06851135g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 472
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 83.1Å²

3-fluoro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0694-0092-2μmol	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0694-0092-5μmol	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0694-0092-10μmol	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0694-0092-20μmol	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0694-0092-1mg	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0694-0092-2mg	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0694-0092-3mg	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0694-0092-4mg	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0694-0092-5mg	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0694-0092-10mg	3-fluoro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863589-03-1	90%+	10mg	$79.0	2023-05-17

3-fluoro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-fluoro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Comprehensive Overview of 3-fluoro-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863589-03-1)

3-fluoro-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide, with the CAS number 863589-03-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic amides, characterized by its unique thiazolo[5,4-b]pyridine core structure. The presence of a fluorine substituent and a benzamide moiety enhances its potential for diverse applications, particularly in drug discovery and medicinal chemistry.

In recent years, the demand for fluorinated heterocycles like 3-fluoro-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide has surged due to their role in modulating biological activity. Researchers are increasingly exploring its structure-activity relationships (SAR) to develop novel therapeutics targeting kinase inhibitors and GPCRs (G-protein-coupled receptors). The compound's molecular weight and lipophilicity make it a promising candidate for optimizing bioavailability and blood-brain barrier penetration, addressing key challenges in CNS drug development.

The synthesis of 863589-03-1 involves multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization strategies. Its thiazolo[5,4-b]pyridine scaffold is particularly noteworthy, as this motif is prevalent in FDA-approved drugs for treating cancer and inflammatory diseases. The fluoro-benzamide segment further contributes to its metabolic stability, a critical factor in lead compound optimization.

From an SEO perspective, this compound aligns with trending search queries such as "fluorinated drug candidates 2024", "thiazolo[5,4-b]pyridine derivatives in medicine", and "CAS 863589-03-1 applications". These keywords reflect growing interest in precision medicine and small-molecule therapeutics. Additionally, its potential role in AI-driven drug discovery platforms has made it a subject of computational studies, leveraging molecular docking and QSAR modeling.

In the context of green chemistry, efforts to streamline the synthesis of 3-fluoro-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide using catalytic methods are underway. This aligns with global trends toward sustainable pharmaceutical manufacturing. Furthermore, its patent landscape reveals active research in orphan drug design, particularly for rare neurological disorders.

Analytical characterization of CAS 863589-03-1 typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography. These techniques confirm its high purity and structural integrity, essential for preclinical studies. The compound's logP and pKa values are frequently discussed in ADMET (absorption, distribution, metabolism, excretion, toxicity) forums, highlighting its drug-likeness.

In summary, 3-fluoro-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide represents a versatile scaffold with broad implications for modern drug development. Its CAS number 863589-03-1 serves as a pivotal identifier for researchers navigating chemical databases and literature repositories. As the scientific community continues to unravel its potential, this compound is poised to contribute to breakthroughs in personalized medicine and targeted therapy.